Cas no 1312535-77-5 (2-(2-Chloropyrimidin-4-yl)propan-2-ol)

• Product Name: 2-(2-Chloropyrimidin-4-yl)propan-2-ol
• CAS No: 1312535-77-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 2120975
• PubChem ID: 77231067
• Update Time: 2024-11-06

2-(2-Chloropyrimidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyrimidin-4-yl)propan-2-ol
• DDZANYFTNLKQOK-UHFFFAOYSA-N
• 4-Pyrimidinemethanol, 2-chloro-alpha,alpha-dimethyl-
• SCHEMBL2020306
• G74080
• DTXSID201267358
• 2-Chloro-I+/-,I+/--dimethyl-4-pyrimidinemethanol
• 1312535-77-5
• DA-12626
• 2-(2-Chloropyrimidin-4-yl)propan-2-ol

• Inchi： 1S/C7H9ClN2O/c1-7(2,11)5-3-4-9-6(8)10-5/h3-4,11H,1-2H3
• InChI Key： DDZANYFTNLKQOK-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C(C)(C)O)=N1

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines